Cas no 2172448-96-1 (1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine)

• Product Name: 1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine
• CAS No: 2172448-96-1
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 6330298
• PubChem ID: 165444126
• Update Time: 2025-07-17

1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine
• 2172448-96-1
• EN300-1614479

• Inchi： 1S/C11H20N2/c1-6-11(3,4)13-8-7-12(5)10(2)9-13/h1,10H,7-9H2,2-5H3
• InChI Key： WJQNSSLRCPGXIZ-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CCN(C)C(C)C1

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 6.5Ų

Additional information on 1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine

Comprehensive Overview of 1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine (CAS No. 2172448-96-1)

1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine (CAS No. 2172448-96-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the piperazine derivatives family, which is widely studied for its potential applications in drug development and material science. The presence of both methyl and alkynyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in designing novel therapeutics. Researchers are particularly interested in 1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine due to its potential as a building block for central nervous system (CNS) drugs and enzyme inhibitors. Its alkynyl moiety offers opportunities for click chemistry, a technique widely used in bioconjugation and drug delivery systems. This aligns with the growing trend of targeted therapy and precision medicine, which are hot topics in modern pharmacology.

The synthesis of CAS No. 2172448-96-1 involves multi-step organic reactions, including alkylation and cyclization processes. Its methylbutynyl side chain enhances its lipophilicity, a critical factor for improving blood-brain barrier (BBB) penetration—a key consideration in neuropharmacology. This property has led to its exploration in neurodegenerative disease research, such as Alzheimer's and Parkinson's, where BBB-crossing molecules are highly sought after.

From an industrial perspective, 1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis routes to minimize environmental impact, a trend reflected in the compound's growing presence in patent literature. Its applications extend beyond pharmaceuticals to agrochemicals and functional materials, where its heterocyclic core contributes to stability and reactivity.

Analytical characterization of CAS No. 2172448-96-1 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with Good Manufacturing Practice (GMP) standards, which are essential for pharmaceutical intermediates. The compound's structure-activity relationship (SAR) is also a focal point for researchers optimizing bioavailability and metabolic stability in drug candidates.

As the scientific community continues to explore piperazine derivatives, 1,2-dimethyl-4-(2-methylbut-3-yn-2-yl)piperazine stands out for its balance of synthetic accessibility and functional diversity. Its relevance in high-throughput screening libraries and combinatorial chemistry further underscores its importance in modern drug discovery. With ongoing advancements in computational chemistry and AI-driven molecular design, this compound is poised to play a pivotal role in next-generation therapeutics.